Cas no 3232-39-1 (Diacetyl Sulfide)

Diacetyl Sulfide Properties

Names and Identifiers

• Ethanethioic acid,1,1'-anhydrosulfide
• Acetyl Sulfide
• S-acetyl ethanethioate
• 1,1'-Thiobis-(ethane-1-one)
• AC1L2RHS
• Acetic thioanhydride
• ACMC-209hsh
• diacetic thioanhydride
• Diacetyl Sulfide
• Diacetyl sulphide
• Diacetylsulfid
• thioacetic anhydride
• SCHEMBL3748079
• ACETYLSULFIDE
• MFCD00008753
• FT-0693013
• NSC-5133
• EINECS 221-774-8
• Diacetylthiamin
• 27W3N6DYV7
• T70772
• DPCQJLQPDJPRCM-UHFFFAOYSA-N
• AKOS015903317
• NS00029256
• Acetyl sulfide , 95%
• diacetylsulfide
• (CH3CO)2S
• DPCQJLQPDJPRCM-UHFFFAOYSA-
• EN300-7402520
• DTXSID80186058
• NSC 5133
• Acetic thioanhydride #
• BS-23465
• Ethanethioic acid, anhydrosulfide
• A0976
• SCHEMBL479385
• InChI=1/C4H6O2S/c1-3(5)7-4(2)6/h1-2H3
• 3232-39-1
• 1-(acetylsulfanyl)ethan-1-one
• NSC5133
• DB-369783
• 1-(ACETYLSULFANYL)ETHANONE
• +Expand

• MDL： MFCD00008753
• InChIKey： DPCQJLQPDJPRCM-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6O2S/c1-3(5)7-4(2)6/h1-2H3
• SMILES： CC(=O)SC(=O)C

Computed Properties

• Exact Mass: 118.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 118.00885060g/mol
• Heavy Atom Count: 7
• Complexity: 85.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• LogP: 0.81260
• PSA: 59.44000
• Refractive Index: 1.4810-1.4840
• Boiling Point: 120°C(lit.)
• Flash Point: 26°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1,13 g/cm3

Diacetyl Sulfide Security Information

• Symbol: GHS02 GHS07
• Safety Term：3.2
• Safety Instruction： S16; S26; S36; S46
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3.2
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• HazardClass：3.2

Diacetyl Sulfide Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%